(S)-1-(5-Fluoropyridin-2-yl)ethanamine

• IUPAC Name: (1S)-1-(5-fluoropyridin-2-yl)ethanamine
• InChI: InChI=1S/C7H9FN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key: KNKRMCSSVBSDNL-YFKPBYRVSA-N
• Canonical SMILES: CC(C1=NC=C(C=C1)F)N
• Isomeric SMILES: C[C@@H](C1=NC=C(C=C1)F)N
• Molecular Formula: C7H9FN2
• DSSTOX Substance ID: DTXSID50582624
• Molecular Weight: 140.16 g/mol
• CAS RN: 905587-15-7

Description

“(S)-1-(5-Fluoropyridin-2-yl)ethanamine” is a chemical compound with the IUPAC name (S)-1-(5-fluoropyridin-2-yl)ethan-1-amine. It is available in two forms: as a dihydrochloride and as a liquid. The dihydrochloride form has a molecular weight of 213.08 g/mol, while the liquid form has a molecular weight of 140.16 g/mol.

Molecular Structure Analysis

The InChI code for the dihydrochloride form of “(S)-1-(5-Fluoropyridin-2-yl)ethanamine” is 1S/C7H9FN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m0…/s1. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The dihydrochloride form of “(S)-1-(5-Fluoropyridin-2-yl)ethanamine” is a white to yellow solid that is stored at room temperature. The liquid form of the compound is also stored at room temperature. .

Scientific Research Applications

Organic Synthesis of Fluorinated Compounds

(S)-1-(5-Fluoropyridin-2-yl)ethanamine: is utilized in the synthesis of fluorinated organic compounds. . .

Development of Anticancer Agents

The compound’s derivatives have been explored in the development of anticancer agents. . The introduction of the fluorine atom can significantly affect the drug’s distribution, metabolism, and pharmacokinetic properties.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES), P338 (Remove contact lenses if present and easy to do – continue rinsing), and P351 (Rinse cautiously with water for several minutes).

Synthesis routes and methods I

Procedure details

A mixture of 5N aqueous NaOH solution (5 mL) and N-(1-(5-fluoropyridin-2-yl)ethyl)acetamide (180 mg, 0.4 mmol) was heated under reflux conditions for 12-16 h. After completion of the reaction, the reaction mixture was cooled to a temperature of 20-35° C. The reaction mixture was extracted with DCM, dried over anhydrous sodium sulphate and concentrated under reduced pressure to afford 45 mg of the title compound as a yellow liquid.

Synthesis routes and methods II

Procedure details

2-(1-Azidoethyl)-5-fluoropyridine (Method 3; 7.7 g, 46.3 mmol) and Pd (10 wt. %, dry basis, on activated carbon, 2.47 g, 2.32 mmol) in methanol (20 ml) was placed under H2 for 4 hours. The reaction was then evacuated, flushed with N2, filtered, washed with MeOH (3×30 ml), and concentrated to give the title compound as pale yellow oil (6.40 g, 99%). 1H NMR (400 MHz) 8.45 (d, J=2.8 Hz, 1H), 7.67 (ddd, J=2.8, 2.8 and 2.8 Hz, 1H), 7.54 (m, 1H), 4.01 (q, J=6.8 Hz, 1H), 1.97 (b, 2H), 1.27 (d, J=6.8 Hz, 3H).